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Comparative Properties of Inhaled Anesthetics

Anesthetic
Blood/Gas
Partition
Coefficient

Oil/Gas
Partition
Coefficient

MAC
(%)

Key Characteristics and Risks

Methoxyflurane 12.0 - 15.0 [1]

[2]

970 [2] 0.2 [1] High solubility; slow

induction/recovery; Nephrotoxic
[3].

Halothane 2.3 - 2.54 [1] [2] 224 [1] [2] 0.74 -
0.75 [1]

[4]

Hepatotoxicity; medium-speed
induction/recovery [3].

Enflurane 1.8 - 2.0 [1] [2]

[5]

96 - 98 [2] [5] 1.58 -

1.68 [1]
[5]

Medium solubility; proconvulsive
(lowers seizure threshold) [5] [3].

Isoflurane 1.4 - 1.46 [1] [2] 91 - 97 [1] [2] 1.15 -
1.2 [1]

[4]

Pungent odor; most potent of the
fluranes by MAC [3] [4].
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Anesthetic
Blood/Gas
Partition
Coefficient

Oil/Gas
Partition
Coefficient

MAC
(%)

Key Characteristics and Risks

Sevoflurane 0.65 - 0.74 [6]
[1] [2]

42 - 53 [1] [2] 2.0 -
2.15 [1]

[4]

Rapid induction/recovery; sweet,
non-pungent odor; suitable for

induction [3] [4].

Desflurane 0.42 - 0.57 [6]

[1] [2]

18.7 - 19.0 [1]

[2]

5.8 -

6.6 [1]
[4]

Fastest induction/recovery;

pungent; can cause airway irritation
and sympathetic activation [7] [3]

[4].

Nitrous Oxide
(N₂O)

0.47 [1] [2] 1.4 [1] [2] 104 -

105 [1]
[4]

Low potency (cannot achieve 1

MAC alone); rapid onset; diffuses
into air-filled cavities [3] [4].

Experimental Methodology for Determining Partition
Coefficients

The blood-gas partition coefficient is typically determined using headspace gas chromatography, a reliable

method for measuring the solubility of volatile substances in liquids [6] [8]. The following diagram outlines

the general workflow for this experiment.
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1. Collect Venous Blood Sample

2. Equilibration
Incubate blood with anesthetic

in a sealed vial at 37°C

3. Headspace Sampling
Extract a sample of the gas

phase from the vial

4. Gas Chromatography
Analyze the concentration

of anesthetic in the gas sample

5. Calculation
Blood/Gas Partition Coefficient = 

Concentration in Blood / Concentration in Gas

Click to download full resolution via product page

Detailed Experimental Protocol:

Sample Preparation: Venous blood is drawn from fasting patients and a known volume is placed into

a sealed glass vial [6] [8].
Equilibration: The blood sample is incubated with a known concentration of the volatile anesthetic

(e.g., enflurane, isoflurane) at a constant temperature of 37°C with continuous stirring. This
continues until the partial pressure of the anesthetic in the blood and the gas phase (headspace) in

the vial are equal [6] [8].
Headspace Sampling: After equilibration, a sample of the gas from the headspace of the vial is

carefully extracted using a gas-tight syringe [6].
Gas Chromatography (GC) Analysis: The extracted gas sample is injected into a gas

chromatograph. The GC system separates the anesthetic from other gases and provides a
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quantitative measurement of its concentration in the gas phase [6] [8].

Calculation: The blood-gas partition coefficient (λ) is calculated using the formula derived from
Henry's Law:

λ = Concentration of anesthetic in blood / Concentration of anesthetic in gas phase. The
concentration in blood is inferred from the difference between the amount of anesthetic added

and the amount remaining in the headspace at equilibrium [2].

Key Influencing Factors and Clinical Relevance

Patient Factors: The blood-gas partition coefficient is not an absolute constant. Studies have shown it

can be influenced by a patient's physiological makeup. For example, solubility correlates with serum

levels of albumin, triglycerides, and cholesterol [9]. It is also age-dependent, with children having

lower coefficients than adults, contributing to their faster induction and recovery [9]. Furthermore,

conditions like morbid obesity and anemia can lead to lower coefficients, speeding up the

achievement of alveolar concentration [10].

Clinical Interpretation: The blood-gas partition coefficient is a major determinant of an anesthetic's

pharmacokinetics.

A low coefficient (like with desflurane and sevoflurane) means less anesthetic dissolves in the
blood. This allows the alveolar partial pressure to rise quickly, leading to a fast onset of action

and a rapid recovery once the anesthetic is discontinued [7] [2].
A high coefficient (like with enflurane) means more anesthetic is stored in the blood, acting as

a reservoir. This slows the rise in alveolar and brain partial pressure, resulting in a slower
induction and recovery [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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